Hydroxythiamine
Overview
Description
Hydroxythiamine is a derivative of thiamine, also known as vitamin B1 . Thiamine is an essential micronutrient for humans and animals, found in food and commercially synthesized to be a dietary supplement or medication . Phosphorylated forms of thiamine are required for some metabolic reactions, including the breakdown of glucose and amino acids .
Synthesis Analysis
The synthesis of hydroxythiamine has been studied, particularly in relation to its antivitamin activity . The synthesis involves the creation of hydroxythiamine esters with substituted phthalyl- and dihydrofurylacetic acids .Molecular Structure Analysis
The molecular structure of hydroxythiamine is similar to that of thiamine, with the addition of a hydroxyl group. Thiamine itself has a complex structure, with a pyrimidine ring connected to a thiazole ring via a methylene bridge .Chemical Reactions Analysis
Thiamine, from which hydroxythiamine is derived, is involved in several important chemical reactions in the body. It plays a key role in intracellular glucose metabolism and is thought to inhibit the effect of glucose and insulin on arterial smooth muscle cell proliferation .Scientific Research Applications
Impact on Protein and RNA Synthesis in Animal Liver
Hydroxythiamine has been studied for its effects on protein and RNA synthesis in animal liver. Research by F. Bp and Ostrovskiĭ IuM (1978) and B. P. Fustochenko and I. Ostrovskii (1978) demonstrated that hydroxythiamine, a B1 antivitamin, influences the incorporation of labelled protein precursors into polysomes and RNA fractions in rat and mouse liver. Their studies revealed that hydroxythiamine inhibits the synthesis of 28S and 18S rRNAs without changing the polysome profile, while increasing the incorporation of the label into protein. This suggests that hydroxythiamine induces the synthesis of TDP-dependent enzyme proteins in response to the decrease of their activity (F. Bp & Ostrovskiĭ IuM, 1978), (B. P. Fustochenko & I. Ostrovskii, 1978).
Role in Nucleic RNA Synthesis in Vitamin B1 Deficiency
A study by A. M. Khokha et al. (1984) investigated the synthesis of nucleic RNA in hydroxythiamine-induced vitamin B1 deficiency. They found that after administering hydroxythiamine, the incorporation of orotic acid and methionine into total nuclear RNA decreases, while the content of RNA and the specific radioactivity of cytoplasmic UTP and methionine pools remain unchanged. This indicates a predominant decrease in nucleolar RNA synthesis, with no effect on heterogeneous nuclear RNA, tRNA, and 5S-RNA (A. M. Khokha, B. P. Fustochenko, & L. Nefedov, 1984).
Effect on Immunological Processes
Hydroxythiamine's impact on immunological processes was studied by Dvorianinovich Ln and Nikitin Vs (1983). They explored how different doses of hydroxythiamine affect the activity of alkaline phosphatase and transketolase in the rat spleen and thymus during immunization. The results showed that hydroxythiamine reduced transketolase activity in the thymus and spleen in both immunized and non-immunized animals, without altering alkaline phosphatase activity. This indicates a specific effect of hydroxythiamine on certain aspects of the immune response (Dvorianinovich Ln & Nikitin Vs, 1983).
Antitumor Activity
A significant study by T. Zimatkina et al. (1996) investigated the antitumor activity of hydroxythiamine. The research showed that hydroxythiamine, in combination with methotrexate and immobilized on monocarboxycellulose, exhibited strong antitumor effects in mice with malignant tumors. This combination significantly reduced tumor cell division and increased the percentage of dead cells, inhibiting tumor growth and extending the life-span of tumor-bearing animals. The study highlights hydroxythiamine's potential in antitumor applications, especially when used in specific combinations and formulations (T. Zimatkina, T. Yurkshtovich, S. Zimatkin, & F. Kaputsky, 1996).
properties
IUPAC Name |
5-[[5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methyl-1H-pyrimidin-6-one;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S.ClH/c1-8-11(3-4-16)18-7-15(8)6-10-5-13-9(2)14-12(10)17;/h5,7,16H,3-4,6H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNUAEUWXRHCGKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=[N+]1CC2=CN=C(NC2=O)C)CCO.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydroxythiamine | |
CAS RN |
582-36-5 |
Source
|
| Record name | Thiazolium, 3-[(1,6-dihydro-2-methyl-6-oxo-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-, chloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=582-36-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxythiamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000582365 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hydroxythiamine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56348 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-(2-hydroxyethyl)-3-(4-hydroxy-2-methylpyrimidin-5-ylmethyl)-4-methylthiazolium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.623 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | OXYTHIAMINE CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WZJ9E9JTCY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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